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For Researchers, Scientists, and Nuclear Waste Management Professionals

These application notes provide a detailed overview of the use of Octyl(phenyl)-N,N-
diisobutylcarbamoylmethylphosphine oxide (CMPO) in the TRansUranium EXtraction (TRUEX)
process for the separation of actinides from nuclear waste streams. The included protocols are
designed to offer a foundational methodology for laboratory-scale experiments.

Introduction to the TRUEX Process and the Role of
CMPO

The TRUEX process is a highly effective liquid-liquid extraction method developed to remove
transuranic elements (such as americium, plutonium, neptunium, and curium) from acidic
radioactive waste solutions.[1] The key component of the TRUEX solvent is CMPO, a
bifunctional extractant belonging to the carbamoylphosphoryl class.[1] CMPO is particularly
valuable for its ability to extract trivalent actinides from highly acidic media, a task for which
traditional solvents like tributyl phosphate (TBP) are not efficient.[2]

In the TRUEX process, CMPO is typically dissolved in a normal paraffinic hydrocarbon (NPH)
diluent, such as n-dodecane, along with a phase modifier like TBP.[3][4] The TBP is added to
prevent the formation of a third phase at high solvent loading.[3] The TRUEX solvent can
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efficiently extract actinides in various oxidation states (llI, IV, and VI), eliminating the need for
oxidation state adjustments.[2]

Key Advantages of the CMPO-based TRUEX
Process:

» High Efficiency: Capable of reducing transuranic concentrations in waste streams by several
orders of magnitude.[4]

» Flexibility: Applicable to a wide range of nitric acid, salt, and fission product concentrations.

[2][4]

o Compatibility: Can be integrated with existing nuclear fuel reprocessing technologies, such
as the PUREX process.[2][4]

Chemical Structure and Properties of CMPO

CMPO, or Octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxide, is an
organophosphorus compound with the chemical formula C24H42NO2P.[5] Its bifunctional
nature, containing both a phosphoryl and a carbonyl group, is crucial for its strong chelating
ability with actinide ions.

CAS Number: 83242-95-9[5]

Molecular Weight: 407.57 g/mol [5]

Appearance: A viscous liquid or solid, depending on purity and temperature.

Solubility: Soluble in various organic diluents, but requires a phase modifier like TBP in
aliphatic hydrocarbons to prevent third-phase formation at high metal loading.[3]

Data Presentation: Extraction Efficiency

The efficiency of the TRUEX process is often quantified by distribution ratios (D) and
separation factors (SF). The distribution ratio is the concentration of a metal ion in the organic
phase divided by its concentration in the aqueous phase. The separation factor between two
metal ions is the ratio of their distribution ratios.
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Table 1: Typical Distribution Ratios (D) for Selected Elements in the TRUEX Process

Element Oxidation State Typical D Value Conditions

0.2M CMPO, 1.4 M
Americium (Am) +3 >10 TBP in n-dodecane, 1
M HNO3

0.2MCMPO, 14 M
Plutonium (Pu) +4 ~8.4 TBP in n-dodecane,
0.5 M HNO3J[6]

0.2M CMPO, 1.4 M
Uranium (U) +6 High TBP in n-dodecane, 1
M HNO3

0.2MCMPO, 14 M
Europium (Eu) +3 ~10 TBP in n-dodecane, 1
M HNO3

0.2MCMPO, 1.4 M
Zirconium (Zr) +4 ~0.2 TBP in n-dodecane,
0.5 M HNO3J[6]

Note: D values are highly dependent on experimental conditions, including acid concentration,
solvent composition, and temperature. The values presented are indicative.

Experimental Protocols

The following protocols outline the fundamental steps for performing a laboratory-scale TRUEX
process experiment.

Protocol 1: Preparation of the TRUEX Solvent

Objective: To prepare a standard TRUEX solvent containing CMPO and TBP in an n-dodecane
diluent.

Materials:
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e Octyl(phenyl)-N,N-diisobutylcarbamoylmethylphosphine oxide (CMPO)

o Tributyl phosphate (TBP)

» n-dodecane (or other suitable normal paraffinic hydrocarbon)

o Glassware: Volumetric flasks, graduated cylinders, beakers

e Magnetic stirrer and stir bar

Procedure:

o Accurately weigh the required amount of CMPO to achieve the desired molarity (e.g., 0.2 M).
o Transfer the weighed CMPO to a volumetric flask.

e Add the required volume of TBP to the flask to achieve the desired molarity (e.g., 1.2 M - 1.4
M).[7]

e Add a portion of the n-dodecane to the flask and dissolve the CMPO and TBP with the aid of
a magnetic stirrer.

e Once dissolved, bring the solution to the final volume with n-dodecane.
e Mix thoroughly to ensure a homogeneous solution.

o Store the prepared solvent in a well-sealed container, protected from light.

Protocol 2: Actinide Extraction from a Simulated Waste
Solution

Objective: To extract actinides from an acidic aqueous solution into the TRUEX solvent.
Materials:

e Prepared TRUEX solvent (from Protocol 1)
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» Simulated aqueous waste solution containing known concentrations of actinides (e.g., Am-
241 tracer) and other relevant metals in nitric acid (e.g., 1-3 M HNO3).

o Separatory funnels or centrifuge tubes
e Mechanical shaker or vortex mixer
o Pipettes

e Analytical instrumentation for determining metal concentrations (e.g., gamma spectrometer,
ICP-MS)

Procedure:

» Pipette equal volumes of the TRUEX solvent and the simulated aqueous waste solution into
a separatory funnel or centrifuge tube. A 1:1 phase ratio (O/A = 1) is common for initial
studies.[7]

o Shake the mixture vigorously for a predetermined time (e.g., 5-15 minutes) to ensure
thorough mixing and mass transfer.

o Allow the phases to separate. Centrifugation can be used to accelerate phase
disengagement.

o Carefully separate the agueous and organic phases.

o Take aliquots from both the initial aqueous solution and the post-extraction aqueous and
organic phases for analysis.

o Determine the concentration of the actinides in each phase using appropriate analytical
techniques.

» Calculate the distribution ratio (D) for each actinide.

Protocol 3: Stripping of Actinides from the Loaded
Organic Phase
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Objective: To back-extract the actinides from the loaded TRUEX solvent into a fresh aqueous
solution.

Materials:

Loaded TRUEX solvent (from Protocol 2)

 Stripping solution (e.g., dilute nitric acid, 0.2 M HNOS3, or a solution containing a complexing
agent like 0.1 M citric acid in 0.1 M HNO3).[7]

o Separatory funnels or centrifuge tubes
e Mechanical shaker or vortex mixer

o Pipettes

e Analytical instrumentation

Procedure:

o Pipette a known volume of the loaded TRUEX solvent and the stripping solution into a
separatory funnel or centrifuge tube. The phase ratio may be adjusted to achieve the desired
concentration in the strip product.

o Shake the mixture vigorously for a sufficient time to allow for the back-extraction of the
actinides.

o Allow the phases to separate.
o Separate the aqueous strip solution from the organic solvent.

e Analyze the actinide concentration in the aqueous strip solution and the stripped organic
phase to determine the stripping efficiency. Note that quantitative stripping of trivalent
actinides often requires multiple stripping stages or the use of complexing agents.[7]

Visualizations
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Caption: Workflow of the TRUEX process for nuclear waste treatment.
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Caption: Chemical structure of CMPO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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